![molecular formula C20H19N3O3 B2433369 N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-5-oxo-5-phenylpentanamide CAS No. 2034300-30-4](/img/structure/B2433369.png)
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-5-oxo-5-phenylpentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-5-oxo-5-phenylpentanamide” is a chemical compound that likely contains a furan ring and a pyrazine ring . Compounds with similar structures have been used in various fields of research and industry.
Synthesis Analysis
While specific synthesis methods for this compound are not available, pyrrolopyrazine derivatives, which also contain pyrrole and pyrazine rings, have been synthesized through various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation .
Molecular Structure Analysis
The molecular structure of this compound likely contains a furan ring and a pyrazine ring, similar to pyrrolopyrazine derivatives .
Scientific Research Applications
Synthesis of Pyrazole and Imidazole Derivatives
A study by Idhayadhulla et al. (2012) explored the synthesis of new series of pyrazole derivatives including 3-(furan-2-yl)-4-(5-hydroxy-4H-pyrazol-3-yl)-N-phenylbutanamide and imidazole derivatives such as 3-(furan-2-yl)-3-(1H-imidazol-1-yl)-N-phenylpropanamide using the Mannich base method. These compounds were then screened for their antimicrobial activity, showcasing the chemical versatility and potential biological applications of furan-pyrazinyl compounds (Idhayadhulla, Kumar, & Abdul, 2012).
Novel Furo[3,2-e]pyrazolo[3,4-b]pyrazines Synthesis
Kamal El‐Dean et al. (2018) reported the efficient synthesis of novel 6-functionalized-5-amino-3-methyl-1-phenyl-1H-furo[3,2-e]pyrazolo[3,4-b]pyrazines by reacting 3-methyl-6-oxo-1-phenyl-6,7-dihydro-1H-pyrazolo[3,4-b]pyrazine-5-carbonitrile with α-halocarbonyl compounds. This work exemplifies the development of complex heterocyclic compounds that may find applications in various fields of research (Kamal El‐Dean, Radwan, Zaki, & Abdul‐Malik, 2018).
Biological Activities and Applications
Antiviral and Cytotoxic Activities
Research conducted by Hashem et al. (2007) on 3-(1,3-diphenylpyrazol-4-yl-methylene)-5-aryl-2(3H)-furanones led to the conversion into various heterocyclic systems with significant synthetic and biological importance. Some compounds exhibited promising antiviral activities, highlighting the therapeutic potential of furan-pyrazinyl compounds in the development of new antiviral agents (Hashem, Youssef, Kandeel, & Abou-Elmagd, 2007).
Antibacterial Activity of Novel Furan and Pyran Derivatives
A study by Sari et al. (2017) synthesized novel furan and pyran derivatives and investigated their in vitro antibacterial activity against various gram-positive and gram-negative bacteria. The study demonstrated the potential of these compounds as raw sources for medicinal applications, further emphasizing the importance of exploring furan-pyrazinyl compounds in the development of new antibacterial agents (Sari, Aslan, Dadi, Öktemer, & Loğoğlu, 2017).
Properties
IUPAC Name |
N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-5-oxo-5-phenylpentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3/c24-17(15-6-2-1-3-7-15)8-4-10-19(25)23-14-16-20(22-12-11-21-16)18-9-5-13-26-18/h1-3,5-7,9,11-13H,4,8,10,14H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQMVGWOHUPYAPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CCCC(=O)NCC2=NC=CN=C2C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.